Cas no 554428-17-0 (3-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid)

• Product Name: 3-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid
• CAS No: 554428-17-0
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• MDL: MFCD20054397
• CID: 5686075
• PubChem ID: 64282176
• Update Time: 2025-05-20

3-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-25197302
• 554428-17-0
• AKOS013603717
• 3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)benzoic acid
• 3-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid

• MDL： MFCD20054397
• Inchi： 1S/C12H13NO4/c1-2-6-17-12(16)13-8-9-4-3-5-10(7-9)11(14)15/h2-5,7H,1,6,8H2,(H,13,16)(H,14,15)
• InChI Key： KNYKMPJRSMZNLI-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NCC1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid

3-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid (CAS No. 554428-17-0): A Versatile Chemical Building Block

The compound 3-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid (CAS No. 554428-17-0) is an important chemical intermediate with diverse applications in pharmaceutical research, material science, and specialty chemistry. This benzoic acid derivative features a unique molecular structure combining both carboxylic acid and allyl carbamate functional groups, making it particularly valuable for click chemistry applications and polymer modification.

With the growing interest in biocompatible polymers and drug delivery systems, researchers are increasingly exploring compounds like 3-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid for their potential in creating functional materials. The presence of both reactive sites allows for dual functionalization, enabling the creation of complex molecular architectures that are in high demand for advanced material applications.

The allyl carbamate group in this compound is particularly noteworthy, as it provides a protected amine functionality that can be selectively deprotected under mild conditions. This characteristic makes 554428-17-0 valuable for peptide synthesis and conjugation chemistry, where controlled release of active groups is required. Recent studies have highlighted its utility in developing targeted drug conjugates and biomarker labeling applications.

In material science, the 3-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid structure offers excellent potential for surface modification and polymer crosslinking. The allyl group participates readily in thiol-ene reactions, while the carboxylic acid provides an additional handle for esterification or amidation reactions. This dual reactivity has sparked interest in developing smart coatings and responsive materials for biomedical applications.

The synthesis of 3-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid typically involves the reaction of 3-aminomethylbenzoic acid with allyl chloroformate under controlled conditions. The process requires careful optimization to achieve high yields while maintaining the integrity of both functional groups. Recent advances in green chemistry approaches have explored more sustainable routes to this important intermediate.

Analytical characterization of 554428-17-0 typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy to confirm the structure and purity. The compound shows characteristic signals in 1H NMR corresponding to the aromatic protons, methylene bridge, and allylic protons, providing clear identification markers for quality control purposes.

Storage and handling of 3-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material in powder form.

The market for specialized chemical intermediates like 554428-17-0 has grown significantly in recent years, driven by increasing demand from the pharmaceutical industry and advanced materials sector. Custom synthesis providers and fine chemical manufacturers have reported steady interest in this compound, particularly for research applications in bioconjugation and polymer chemistry.

Future research directions for 3-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid may explore its potential in biodegradable polymers, drug-eluting materials, and diagnostic applications. The compound's unique combination of reactivity and stability positions it as a valuable tool for developing next-generation functional materials with precise control over molecular architecture.

For researchers working with benzoic acid derivatives or exploring multifunctional linkers, 3-({(prop-2-en-1-yloxy)carbonylamino}methyl)benzoic acid offers a versatile platform for chemical innovation. Its balanced reactivity profile and commercial availability make it an attractive choice for various synthetic applications in both academic and industrial settings.